Cas no 1342059-00-0 (6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine)
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine
- 2-Pyrazinamine, 6-ethoxy-N-4-piperidinyl-
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- Inchi: 1S/C11H18N4O/c1-2-16-11-8-13-7-10(15-11)14-9-3-5-12-6-4-9/h7-9,12H,2-6H2,1H3,(H,14,15)
- InChI Key: FOQJINOJYXJELD-UHFFFAOYSA-N
- SMILES: C1(NC2CCNCC2)=NC(OCC)=CN=C1
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 371.0±42.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- pka: 9.85±0.10(Predicted)
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677008-10mg |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E677008-50mg |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E677008-100mg |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-137530-0.05g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 0.05g |
$205.0 | 2023-02-15 | |
| Enamine | EN300-137530-0.1g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 0.1g |
$306.0 | 2023-02-15 | |
| Enamine | EN300-137530-0.25g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 0.25g |
$438.0 | 2023-02-15 | |
| Enamine | EN300-137530-0.5g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 0.5g |
$691.0 | 2023-02-15 | |
| Enamine | EN300-137530-1.0g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 91% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-137530-2.5g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 2.5g |
$1735.0 | 2023-02-15 | |
| Enamine | EN300-137530-5.0g |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine |
1342059-00-0 | 95% | 5.0g |
$2566.0 | 2023-02-15 |
6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine
6-Ethoxy-N-(piperidin-4-yl)pyrazin-2-amine (CAS No. 1342059-00-0): A Comprehensive Overview
6-Ethoxy-N-(piperidin-4-yl)pyrazin-2-amine (CAS No. 1342059-00-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrazine core linked to a piperidine moiety via an amine bridge, is a promising candidate for drug discovery due to its unique structural properties. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.
The molecular structure of 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine combines a 6-ethoxypyrazin-2-amine scaffold with a piperidin-4-yl substituent, creating a versatile building block for medicinal chemistry. This structural combination is particularly valuable in addressing modern challenges in central nervous system (CNS) drug development and cancer therapeutics, two of the most searched topics in pharmaceutical research today. The compound's logP value and hydrogen bonding capacity suggest favorable drug-like properties, making it a subject of numerous patent applications and preclinical studies.
In the context of current pharmaceutical trends, 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine addresses several frequently searched questions in medicinal chemistry forums: "What are novel piperidine-containing drug candidates?" and "How can pyrazine derivatives improve drug selectivity?" The compound's dual pharmacophore nature allows for multiple binding interactions, a feature highly sought after in the development of next-generation therapeutics with improved efficacy and reduced side effects.
The synthetic routes to 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine typically involve nucleophilic aromatic substitution reactions, with researchers optimizing conditions to improve yield and purity. Recent publications highlight innovative approaches using microwave-assisted synthesis and flow chemistry techniques, reflecting the industry's shift toward more sustainable and efficient production methods. These advancements answer another common search query: "What are modern synthetic methods for amino-substituted pyrazines?"
Market analysis shows growing interest in 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine from both academic and industrial sectors, particularly in regions with strong pharmaceutical R&D infrastructure. The compound's patent landscape reveals applications in treating neurodegenerative disorders and metabolic diseases, addressing two of the most pressing global health challenges. This aligns with frequently searched terms like "piperidine drugs for Alzheimer's" and "pyrazine-based metabolic regulators," demonstrating the compound's relevance to current medical needs.
Quality control of 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine typically involves advanced analytical techniques including HPLC-MS and NMR spectroscopy. The compound's stability under various conditions is a subject of ongoing research, particularly regarding its potential formulation as an oral dosage form. These technical aspects respond to common industry searches about "analytical methods for heterocyclic amines" and "formulation challenges with nitrogen-rich compounds."
Future research directions for 6-ethoxy-N-(piperidin-4-yl)pyrazin-2-amine may explore its potential in combination therapies and drug delivery systems, two rapidly evolving areas in pharmaceutical sciences. The compound's structural features make it amenable to various prodrug strategies and targeted delivery approaches, addressing the growing demand for personalized medicine solutions. These prospects correlate with trending searches about "smart drug delivery systems" and "multi-target drug design," indicating the compound's alignment with cutting-edge pharmaceutical innovation.
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